2-{5H,6H,7H,8H-imidazo[1,5-a]pyridin-8-yl}ethan-1-amine
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Overview
Description
2-{5H,6H,7H,8H-imidazo[1,5-a]pyridin-8-yl}ethan-1-amine is a chemical compound that belongs to the class of imidazo[1,5-a]pyridines
Preparation Methods
The synthesis of 2-{5H,6H,7H,8H-imidazo[1,5-a]pyridin-8-yl}ethan-1-amine typically involves the following steps:
Starting Materials: The synthesis begins with the appropriate pyridine and imidazole derivatives.
Reaction Conditions: The reaction is carried out under controlled conditions, often involving the use of catalysts and specific solvents to facilitate the formation of the imidazo[1,5-a]pyridine core.
Purification: The final product is purified using techniques such as recrystallization or chromatography to obtain the desired compound in high purity.
Chemical Reactions Analysis
2-{5H,6H,7H,8H-imidazo[1,5-a]pyridin-8-yl}ethan-1-amine undergoes various chemical reactions, including:
Oxidation: The compound can be oxidized using oxidizing agents such as hydrogen peroxide or potassium permanganate, leading to the formation of corresponding oxidized products.
Reduction: Reduction reactions can be carried out using reducing agents like sodium borohydride or lithium aluminum hydride to yield reduced derivatives.
Substitution: The compound can undergo substitution reactions where functional groups are replaced by other groups, often using reagents like halogens or alkylating agents.
Scientific Research Applications
2-{5H,6H,7H,8H-imidazo[1,5-a]pyridin-8-yl}ethan-1-amine has a wide range of applications in scientific research:
Chemistry: It is used as a building block in the synthesis of more complex molecules and as a ligand in coordination chemistry.
Biology: The compound is studied for its potential biological activities, including antimicrobial and anticancer properties.
Medicine: It is explored for its potential therapeutic applications, particularly in the development of new drugs.
Mechanism of Action
The mechanism of action of 2-{5H,6H,7H,8H-imidazo[1,5-a]pyridin-8-yl}ethan-1-amine involves its interaction with specific molecular targets and pathways. The compound can bind to enzymes or receptors, modulating their activity and leading to various biological effects. The exact molecular targets and pathways depend on the specific application and the biological system being studied .
Comparison with Similar Compounds
2-{5H,6H,7H,8H-imidazo[1,5-a]pyridin-8-yl}ethan-1-amine can be compared with other similar compounds, such as:
{5H,6H,7H,8H-imidazo[1,2-a]pyridin-6-yl}methyl(methyl)amine: This compound has a similar imidazo[1,2-a]pyridine core but differs in the substituents attached to the core.
2-{5H,6H,7H,8H-imidazo[1,2-a]pyridin-3-yl}ethan-1-amine: Another similar compound with a different position of the substituent on the imidazo[1,2-a]pyridine core.
{2-methyl-5H,6H,7H,8H-imidazo[1,2-a]pyridin-8-yl}methanamine: This compound has a methyl group attached to the imidazo[1,2-a]pyridine core, making it structurally similar but functionally different.
Properties
Molecular Formula |
C9H15N3 |
---|---|
Molecular Weight |
165.24 g/mol |
IUPAC Name |
2-(5,6,7,8-tetrahydroimidazo[1,5-a]pyridin-8-yl)ethanamine |
InChI |
InChI=1S/C9H15N3/c10-4-3-8-2-1-5-12-7-11-6-9(8)12/h6-8H,1-5,10H2 |
InChI Key |
YWIPYVUNGUNKHL-UHFFFAOYSA-N |
Canonical SMILES |
C1CC(C2=CN=CN2C1)CCN |
Origin of Product |
United States |
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